molecular formula C12H18N4O2S B2626801 2-(Dimethylamino)-4-methyl-N-[2-(prop-2-enoylamino)ethyl]-1,3-thiazole-5-carboxamide CAS No. 2361751-59-7

2-(Dimethylamino)-4-methyl-N-[2-(prop-2-enoylamino)ethyl]-1,3-thiazole-5-carboxamide

Cat. No. B2626801
CAS RN: 2361751-59-7
M. Wt: 282.36
InChI Key: STXPFPKPSCZYEM-UHFFFAOYSA-N
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Description

“2-(Dimethylamino)ethyl acrylate” or DMAEA is an unsaturated carboxylic acid ester having a tertiary amino group . It is a colorless to yellowish, water-miscible liquid with a pungent, amine-like odor . DMAEA is an important acrylic monomer that gives basic properties to copolymers .


Synthesis Analysis

2-Dimethylaminoethyl acrylate is prepared via transesterification of acrylic acid esters such as methyl acrylate or ethyl acrylate with 2-dimethylaminoethanol under acid catalysis with tin compounds or titanium compounds . More than 95% yield can be achieved .


Molecular Structure Analysis

The molecular structure of the adsorbent was found to be responsible for different adsorption behaviors towards Th (IV). The molecular sizes increased with increasing branched carbon chains from the methyl to ethyl groups .


Chemical Reactions Analysis

Radiation grafting of two tertiary amine methacrylates; 2-(dimethylamino)ethyl methacrylate (DMAEMA) and 2-(diethylamino)ethyl methacrylate (DEAEMA) onto polyolefin non-woven fabric (PE/PP-NWF) was comparatively investigated .


Physical And Chemical Properties Analysis

Dimethylaminoethyl acrylate is a clear, colorless to slightly yellowish liquid with a pungent amine-like odor . It is miscible with water, reacts bases and hydrolyzes rapidly to acrylic acid and dimethylaminoethanol . It can form ignitable mixtures with air .

Mechanism of Action

Protonated polymers were proven as efficient agents against several microbial pathogens . Poly [2-(dimethylamino)ethyl methacrylate] (PDMAEMA) linear polymer and its copolymers represent one example of functional materials which inhibit the growth of both harmful Gram-negative and Gram-positive bacteria .

Safety and Hazards

Dimethylaminoethyl acrylate is corrosive to eyes and mucous membranes . It may polymerize exothermically if heated or contaminated . If polymerization takes place inside a closed container, the container may rupture violently .

Future Directions

Bacterial infections and antimicrobial resistance are one of the major public health problems and various strategies to prevent potential threats have been developed . Protonated polymers were proven as efficient agents against several microbial pathogens .

properties

IUPAC Name

2-(dimethylamino)-4-methyl-N-[2-(prop-2-enoylamino)ethyl]-1,3-thiazole-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N4O2S/c1-5-9(17)13-6-7-14-11(18)10-8(2)15-12(19-10)16(3)4/h5H,1,6-7H2,2-4H3,(H,13,17)(H,14,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STXPFPKPSCZYEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)N(C)C)C(=O)NCCNC(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Dimethylamino)-4-methyl-N-[2-(prop-2-enoylamino)ethyl]-1,3-thiazole-5-carboxamide

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